4-(Cyclopent-1-en-1-yl)-3-methylbutan-2-ol
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Overview
Description
4-(Cyclopent-1-en-1-yl)-3-methylbutan-2-ol is an organic compound characterized by a cyclopentene ring attached to a butanol structure
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(Cyclopent-1-en-1-yl)-3-methylbutan-2-ol typically involves the reaction of cyclopentene with appropriate reagents to introduce the butanol moiety. One common method involves the use of organocerium reagents, which react with cycloalkanones to provide alkoxides. These alkoxides can then be further processed to yield the desired compound .
Industrial Production Methods
Industrial production of this compound may involve large-scale reactions using similar synthetic routes but optimized for higher yields and efficiency. The use of catalysts and controlled reaction conditions is crucial to ensure the purity and consistency of the product.
Chemical Reactions Analysis
Types of Reactions
4-(Cyclopent-1-en-1-yl)-3-methylbutan-2-ol undergoes various chemical reactions, including:
Oxidation: This reaction can convert the alcohol group to a carbonyl group.
Reduction: The compound can be reduced to form different derivatives.
Substitution: The cyclopentene ring can undergo substitution reactions with various electrophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) are often used.
Substitution: Reagents like bromine (Br₂) and sulfuric acid (H₂SO₄) can facilitate substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various alcohol derivatives.
Scientific Research Applications
4-(Cyclopent-1-en-1-yl)-3-methylbutan-2-ol has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound’s derivatives may have potential biological activities, making it useful in drug discovery and development.
Medicine: Research into its pharmacological properties could lead to new therapeutic agents.
Industry: It can be used in the production of polymers and other industrial chemicals
Mechanism of Action
The mechanism of action of 4-(Cyclopent-1-en-1-yl)-3-methylbutan-2-ol involves its interaction with specific molecular targets. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
- Cyclopent-1-en-1-yl)boronic acid
- 1-(Cyclopent-1-en-1-yl)-2,4-difluorobenzene
- 4-(1-Cyclopenten-1-yl)morpholine
Uniqueness
4-(Cyclopent-1-en-1-yl)-3-methylbutan-2-ol is unique due to its specific structural configuration, which imparts distinct chemical and physical properties. This uniqueness makes it valuable in various research and industrial applications .
Properties
Molecular Formula |
C10H18O |
---|---|
Molecular Weight |
154.25 g/mol |
IUPAC Name |
4-(cyclopenten-1-yl)-3-methylbutan-2-ol |
InChI |
InChI=1S/C10H18O/c1-8(9(2)11)7-10-5-3-4-6-10/h5,8-9,11H,3-4,6-7H2,1-2H3 |
InChI Key |
BGZKHLXDXIWDMV-UHFFFAOYSA-N |
Canonical SMILES |
CC(CC1=CCCC1)C(C)O |
Origin of Product |
United States |
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